linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside
linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside
Brand Name:
Vulcanchem
CAS No.:
158799-49-6
VCID:
VC0142832
InChI:
InChI=1S/C21H36O11/c1-5-21(4)7-6-12(31-21)20(2,3)32-19-17(27)15(25)14(24)11(30-19)9-29-18-16(26)13(23)10(22)8-28-18/h5,10-19,22-27H,1,6-9H2,2-4H3/t10-,11-,12?,13+,14-,15+,16-,17+,18+,19+,21+/m1/s1
SMILES:
CC1(CCC(O1)C(C)(C)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)C=C
Molecular Formula:
C21H36O11
Molecular Weight:
464.5 g/mol
linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside
CAS No.: 158799-49-6
Main Products
VCID: VC0142832
Molecular Formula: C21H36O11
Molecular Weight: 464.5 g/mol
CAS No. | 158799-49-6 |
---|---|
Product Name | linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside |
Molecular Formula | C21H36O11 |
Molecular Weight | 464.5 g/mol |
IUPAC Name | (2S,3S,4S,5S,6R)-2-[2-[(5R)-5-ethenyl-5-methyloxolan-2-yl]propan-2-yloxy]-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol |
Standard InChI | InChI=1S/C21H36O11/c1-5-21(4)7-6-12(31-21)20(2,3)32-19-17(27)15(25)14(24)11(30-19)9-29-18-16(26)13(23)10(22)8-28-18/h5,10-19,22-27H,1,6-9H2,2-4H3/t10-,11-,12?,13+,14-,15+,16-,17+,18+,19+,21+/m1/s1 |
Standard InChIKey | CXCRZTANOZWBHN-HYSWYBMCSA-N |
Isomeric SMILES | C[C@@]1(CCC(O1)C(C)(C)O[C@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)O)O)O)C=C |
SMILES | CC1(CCC(O1)C(C)(C)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)C=C |
Canonical SMILES | CC1(CCC(O1)C(C)(C)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)C=C |
Synonyms | cis-linalool 3,6-oxide beta-primeveroside linalool 3,6-oxide 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside linalool 3,6-oxide 6-O-xylopyranosylglucopyranoside, (2R-trans)-isomer linalool 3,6-oxide beta-primeveroside LO-Xyl-Glc trans-linalool 3,6-oxide beta-primeveroside |
PubChem Compound | 190933 |
Last Modified | Nov 11 2021 |
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